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Compound of Interest

Compound Name: 3-tert-Butoxy-4-bromobenzonitrile

Cat. No.: B1447761 Get Quote

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a detailed overview of 3-tert-Butoxy-4-bromobenzonitrile
(CAS No. 960309-90-4), a specialty chemical intermediate with potential applications in

medicinal chemistry and organic synthesis. This document consolidates available data on its

commercial availability, physicochemical properties, and synthetic methodologies to support

researchers and drug development professionals in their scientific endeavors.

Commercial Availability
3-tert-Butoxy-4-bromobenzonitrile is not a widely stocked, bulk chemical but is available

from several specialized chemical suppliers. These vendors typically synthesize the compound

on demand or maintain it in research-scale quantities. Procurement for larger-scale research or

development may require custom synthesis agreements.

Table 1: Supplier Information for 3-tert-Butoxy-4-bromobenzonitrile
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Notes

Various

specialized

chemical

suppliers

960309-90-4 C₁₁H₁₂BrNO 254.12

Available upon

request for

research

purposes.

Physicochemical and Analytical Data
Detailed experimental data for 3-tert-Butoxy-4-bromobenzonitrile is not extensively

published in peer-reviewed literature. The following table summarizes a combination of

supplier-provided information and computationally predicted properties.

Table 2: Physicochemical Properties of 3-tert-Butoxy-4-bromobenzonitrile

Property Value Source

CAS Number 960309-90-4 Chemical Supplier

Molecular Formula C₁₁H₁₂BrNO Chemical Supplier

Molecular Weight 254.12 Calculated

Storage Conditions

Short term (1-2 weeks) at

-4°C; Long term (1-2 years) at

-20°C

Chemical Supplier

Safety Information

Warning: May be harmful if

swallowed or in contact with

skin.

Chemical Supplier

Note: Experimental values for properties such as melting point, boiling point, and solubility are

not readily available in public literature and would need to be determined empirically.

Synthesis and Experimental Protocols
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While a definitive, peer-reviewed synthesis protocol for 3-tert-Butoxy-4-bromobenzonitrile is

not widely documented, a plausible synthetic route can be inferred from standard organic

chemistry principles. The most probable method involves the O-tert-butylation of a 4-bromo-3-

hydroxybenzonitrile precursor.

Hypothesized Synthesis Workflow
The synthesis would likely proceed via a nucleophilic substitution reaction where the hydroxyl

group of 4-bromo-3-hydroxybenzonitrile is converted to a tert-butoxy group.

Reactants

Reaction Conditions

Product

4-Bromo-3-hydroxybenzonitrile

3-tert-Butoxy-4-bromobenzonitrile

Reaction

tert-Butylating Agent
(e.g., isobutylene, tert-butyl bromide)

Acid Catalyst or Strong Base

Appropriate Solvent
(e.g., Dichloromethane, THF)

Click to download full resolution via product page

Caption: Hypothesized synthesis of 3-tert-Butoxy-4-bromobenzonitrile.

General Experimental Protocol (Hypothetical)
Preparation of the Reaction Mixture: To a solution of 4-bromo-3-hydroxybenzonitrile in a

suitable anhydrous solvent (e.g., dichloromethane), add a tert-butylating agent.
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Initiation of Reaction: Depending on the tert-butylating agent, either an acid catalyst (e.g.,

sulfuric acid with isobutylene) or a strong base (e.g., sodium hydride followed by tert-butyl

bromide) would be required. The reaction would likely be conducted under an inert

atmosphere (e.g., nitrogen or argon).

Reaction Monitoring: The progress of the reaction would be monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up and Purification: Upon completion, the reaction mixture would be quenched, and

the organic layer washed with water and brine. The crude product would then be purified

using column chromatography on silica gel.

Applications in Drug Development and Medicinal
Chemistry
The specific applications of 3-tert-Butoxy-4-bromobenzonitrile in drug development are not

explicitly detailed in publicly available literature. However, the presence of the

bromobenzonitrile moiety suggests its potential as a versatile intermediate in the synthesis of

more complex molecules. The tert-butoxy group can serve as a bulky, lipophilic protecting

group for the hydroxyl functionality, which can be deprotected under acidic conditions to reveal

the phenol for further functionalization.

The bromo- and cyano- groups offer multiple reaction sites for cross-coupling reactions (e.g.,

Suzuki, Sonogashira, Buchwald-Hartwig) and transformations of the nitrile group, respectively.

These are common strategies in the construction of novel scaffolds for drug candidates.

Potential Logical Workflow in a Drug Discovery Cascade
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Caption: Role as an intermediate in a drug discovery workflow.

Conclusion
3-tert-Butoxy-4-bromobenzonitrile is a specialty chemical intermediate available from select

suppliers for research and development purposes. While comprehensive, publicly available

data on its properties and synthesis is limited, its chemical structure suggests significant

potential as a building block in medicinal chemistry. The presence of multiple functional groups

that can be selectively manipulated makes it an attractive starting material for the synthesis of

diverse molecular scaffolds. Further empirical investigation into its reactivity and
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physicochemical properties is warranted to fully explore its utility in drug discovery and other

areas of organic synthesis.

To cite this document: BenchChem. [Commercial Availability and Technical Profile of 3-tert-
Butoxy-4-bromobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1447761#commercial-availability-of-3-tert-butoxy-4-
bromobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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